Cas no 5531-65-7 (Octadecanoic acid,phenylmethyl ester)

• Product Name: Octadecanoic acid,phenylmethyl ester
• CAS No: 5531-65-7
• MF: C₂₅H₄₂O₂
• MW: 374.599788188934
• MDL: MFCD00040014
• CID: 376183
• PubChem ID: 79659
• Update Time: 2025-06-07

Octadecanoic acid,phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,phenylmethyl ester
• Benzyl stearate
• benzyl octadecanoate
• STEARIC ACID PHENYLMETHYL ESTER
• AS-62526
• EINECS 226-879-2
• AMY28246
• Q27266619
• NS00033289
• 5531-65-7
• Octadecanoic acid, phenylmethyl ester
• Benzyl stearate #
• SCHEMBL1322235
• AI3-02112
• BPSLVNCMKDXZPC-UHFFFAOYSA-N
• DTXSID0063945
• 78032NV0EG
• octadecanoic acid benzyl ester
• STEARIC ACID, BENZYL ESTER
• CS-0168206
• UNII-78032NV0EG
• AKOS030228013
• benzylstearate
• Octadecanoic Acid Phenylmethyl Ester
• DB-208339
• DTXCID3041871
• A10987

• MDL： MFCD00040014
• Inchi： 1S/C25H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-25(26)27-23-24-20-17-16-18-21-24/h16-18,20-21H,2-15,19,22-23H2,1H3
• InChI Key： BPSLVNCMKDXZPC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 374.31866
• Monoisotopic Mass: 374.318
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 19
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 10

Experimental Properties

• Density: 0.9075 g/cm3 (50 ºC)
• Melting Point: 59.5-60 ºC
• Boiling Point: 459.7±14.0 ºC (760 Torr),
• Flash Point: 100.3±18.5 ºC,
• Refractive Index: 1.4663 (50 ºC)
• Solubility: Insuluble (2.3E-5 g/L) (25 ºC),
• PSA: 26.3